Cas no 53951-34-1 (Benzene, 1-(dibutoxymethyl)-2-nitro-)

Benzene, 1-(dibutoxymethyl)-2-nitro- structure
53951-34-1 structure
Product Name:Benzene, 1-(dibutoxymethyl)-2-nitro-
CAS No:53951-34-1
MF:C15H23NO4
MW:281.34742474556
CID:356003
PubChem ID:15033179
Update Time:2025-04-19

Benzene, 1-(dibutoxymethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(dibutoxymethyl)-2-nitro-
    • 1-(dibutoxymethyl)-2-nitrobenzene
    • QHWNJUDUNHLQCI-UHFFFAOYSA-N
    • DTXSID90567253
    • o-nitrobenzaldehyde dibutyl acetal
    • SCHEMBL1803434
    • 53951-34-1
    • 2-nitrobenzaldehyde dibutyl acetal
    • Inchi: 1S/C15H23NO4/c1-3-5-11-19-15(20-12-6-4-2)13-9-7-8-10-14(13)16(17)18/h7-10,15H,3-6,11-12H2,1-2H3
    • InChI Key: QHWNJUDUNHLQCI-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(C1C=CC=CC=1[N+](=O)[O-])OCCCC

Computed Properties

  • Exact Mass: 281.16279
  • Monoisotopic Mass: 281.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
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